molecular formula C3H7N3O2S B8535790 methyl N'-methyl-N-nitrocarbamimidothioate CAS No. 59660-22-9

methyl N'-methyl-N-nitrocarbamimidothioate

Cat. No.: B8535790
CAS No.: 59660-22-9
M. Wt: 149.17 g/mol
InChI Key: MCPDALPEUAUISM-UHFFFAOYSA-N
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Description

Methyl N'-methyl-N-nitrocarbamimidothioate is a useful research compound. Its molecular formula is C3H7N3O2S and its molecular weight is 149.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

59660-22-9

Molecular Formula

C3H7N3O2S

Molecular Weight

149.17 g/mol

IUPAC Name

methyl N'-methyl-N-nitrocarbamimidothioate

InChI

InChI=1S/C3H7N3O2S/c1-4-3(9-2)5-6(7)8/h1-2H3,(H,4,5)

InChI Key

MCPDALPEUAUISM-UHFFFAOYSA-N

Canonical SMILES

CN=C(N[N+](=O)[O-])SC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-methyl-1-nitro-2-thiopseudourea (430 mg, 3.19 mmol) in DMF (3 ml) was added Cs2CO3 (1.10 g, 3.38 mmol) and MeI (0.30 ml, 4.82 mmol) and the reaction stirred overnight. The mixture was then diluted with water (10 ml) and EtOAc (40 ml) and the organic layer washed with brine (3×15 ml), dried (Na2SO4) and concentrated. The resultant yellow oil was purified by column chromatography on silica gel (EtOAc/Hexanes, 1:1) to afford S-methyl N-nitro-N′-methylcarbamimidothioate (56 mg, 11%) as a white solid. 1H NMR (CDCl3) δ 2.52 (s, 3H), 3.12 (d, 3H, J=6 Hz), 10.05 (br s, 1H).
Quantity
430 mg
Type
reactant
Reaction Step One
Name
Cs2CO3
Quantity
1.1 g
Type
reactant
Reaction Step One
Name
Quantity
0.3 mL
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step Two
Name
Quantity
40 mL
Type
solvent
Reaction Step Two

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